Cas no 2228187-51-5 (methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 2228187-51-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5788870
• PubChem ID: 165613014
• Update Time: 2023-12-26

methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1729528
• methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate
• 2228187-51-5

• Inchi： 1S/C9H15N3O2/c1-14-9(13)8(7-10)3-6-12-5-2-4-11-12/h2,4-5,8H,3,6-7,10H2,1H3
• InChI Key： YLXXRIFZEVPVBN-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)CCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų